Cas no 75833-38-4 (2-Chloropyrimidine-4-carbonitrile)
2-Chloropyrimidine-4-carbonitrile is a versatile heterocyclic compound featuring a chlorinated pyrimidine core with a nitrile functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The reactive chlorine and nitrile groups enable efficient functionalization through nucleophilic substitution or further derivatization, offering flexibility in constructing complex molecular frameworks. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is widely used in medicinal chemistry for the development of biologically active molecules, including kinase inhibitors and other therapeutic agents.
75833-38-4 structure
Product Name:2-Chloropyrimidine-4-carbonitrile
CAS No:75833-38-4
MF:C5H2ClN3
MW:139.542479038239
MDL:MFCD00234989
CID:571434
PubChem ID:246647
Update Time:2025-05-21
2-Chloropyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloropyrimidine-4-carbonitrile
- 2-Chloro-4-pyrimidinecarbonitrile
- 4-Pyrimidinecarbonitrile
- 4-Pyrimidinecarbonitrile, 2-chloro-
- 4-Pyrimidinecarbonitrile, 2-chloro- (7CI,9CI)
- 2-Chloro-4-cyanopyrimidine
- HXVQPZSXXYOZMP-UHFFFAOYSA-N
- 2-chloro-pyrimidine-4-carbonitrile
- NSC59978
- PubChem20569
- 2-chloro-6-cyanopyrimidine
- KSC494E1L
- 2-chloropyrimidin-4-carbonitrile
- AMMD00042
- WT640
- 2-chloro pyrimidine-4-carbonitrile
- EBD41307
- BCP26
- SY019268
- AKOS005073163
- 2-Chloropyrimidine-4-carbonitrile, AldrichCPR
- Z1198152721
- KC-0738
- SCHEMBL18046
- EN300-101258
- AC-907/25005416
- 4-Pyrimidinecarbonitrile,2-chloro-(7ci,9ci)
- NSC-59978
- DTXSID70289249
- MFCD00234989
- AM806852
- 75833-38-4
- BCP26283
- FT-0648706
- AC-27365
- A9630
- PB12164
- Pyrimidine-4-carbonitrile, 2-chloro-
- J-509169
- CS-W019761
- 2-Chloro-4-pyrimidinecarbonitrile #
-
- MDL： MFCD00234989
- Inchi： 1S/C5H2ClN3/c6-5-8-2-1-4(3-7)9-5/h1-2H
- InChI Key： HXVQPZSXXYOZMP-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(C#N)=N1
Computed Properties
- Exact Mass: 138.99400
- Monoisotopic Mass: 138.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
Experimental Properties
- Density: 1.43
- Melting Point: 53-55°
- Boiling Point: 331.3℃ at 760 mmHg
- Flash Point: 188.372°C
- Refractive Index: 1.6
- PSA: 49.57000
- LogP: 1.00168
2-Chloropyrimidine-4-carbonitrile Security Information
- Hazardous Material transportation number：3439
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Chloropyrimidine-4-carbonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloropyrimidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC462-1g |
2-Chloropyrimidine-4-carbonitrile |
75833-38-4 | 98% | 1g |
159.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC462-200mg |
2-Chloropyrimidine-4-carbonitrile |
75833-38-4 | 98% | 200mg |
55.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC462-5g |
2-Chloropyrimidine-4-carbonitrile |
75833-38-4 | 98% | 5g |
678.0CNY | 2021-07-10 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB07206-25g |
2-chloropyrimidine-4-carbonitrile |
75833-38-4 | 95% | 25g |
$500 | 2023-09-07 | |
| Matrix Scientific | 047834-1g |
2-Chloro-4-pyrimidinecarbonitrile, >95% |
75833-38-4 | >95% | 1g |
$180.00 | 2023-09-06 | |
| Matrix Scientific | 047834-5g |
2-Chloro-4-pyrimidinecarbonitrile, >95% |
75833-38-4 | >95% | 5g |
$235.00 | 2023-09-06 | |
| Matrix Scientific | 047834-25g |
2-Chloro-4-pyrimidinecarbonitrile, >95% |
75833-38-4 | >95% | 25g |
$740.00 | 2023-09-06 | |
| TRC | C428463-100mg |
2-Chloropyrimidine-4-carbonitrile |
75833-38-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C428463-250mg |
2-Chloropyrimidine-4-carbonitrile |
75833-38-4 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C428463-500mg |
2-Chloropyrimidine-4-carbonitrile |
75833-38-4 | 500mg |
$87.00 | 2023-05-18 |
2-Chloropyrimidine-4-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:75833-38-4)2-Chloropyrimidine-4-carbonitrile
Order Number:A9630
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:14
Price ($):546.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:75833-38-4)2-氯-4-氰基嘧啶
Order Number:LE27047793
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
2-Chloropyrimidine-4-carbonitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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